ARN1468

• Molecular Formula: C16H17F3N4O2
• Molecular Weight: 354.33 g/mol
• InChI: InChI=1S/C16H17F3N4O2/c17-16(18,19)25-12-3-1-11(2-4-12)23-15(20)13(9-22-23)14(24)10-5-7-21-8-6-10/h1-4,9-10,21H,5-8,20H2
• InChIKey: OOUGXIZAHWLQEM-UHFFFAOYSA-N

ARN1468 SerpinA3n Inhibitor for Prion Research

ARN1468, also designated as compound 5 (CAS 1381459-14-8; molecular formula C16H17F3N4O2; MW 354.33), is a synthetic small molecule characterized as a SerpinA3n inhibitor developed for prion disease research [1]. It operates via a non-PrP-targeted mechanism, distinct from traditional anti-prion strategies that directly bind cellular or misfolded prion proteins [2]. This compound demonstrates efficacy in reducing prion load in chronically infected cell lines, though its in vivo utility is constrained by limited oral bioavailability [2].

Pathway

Non-PrP-targeted SerpinA3n pathway investigation

Engagement

Reported binding to SerpinA3n-chymotrypsin complex

Model

Prion-infected murine cell models (ScN2a, ScGT1)

• [1] Arianna Colini Baldeschi, Marco Zattoni, Silvia Vanni, Lea Nikolic, Chiara Ferracin, Giuseppina La Sala, et al. Innovative Non-PrP-Targeted Drug Strategy Designed to Enhance Prion Clearance. Journal of Medicinal Chemistry. 2022; 65(13): 8820-8835. DOI: 10.1021/acs.jmedchem.2c00205. View Source
• [2] Arianna Colini Baldeschi, Marco Zattoni, Silvia Vanni, Lea Nikolic, Chiara Ferracin, Giuseppina La Sala, et al. Innovative Non-PrP-Targeted Drug Strategy Designed to Enhance Prion Clearance. Journal of Medicinal Chemistry. 2022; 65(13): 8820-8835. DOI: 10.1021/acs.jmedchem.2c00205. View Source

Why ARN1468 Cannot Be Substituted

Generic substitution of ARN1468 with other anti-prion agents or serpin inhibitors is contraindicated due to its unique, non-PrP-targeted mechanism of action [1]. Unlike compounds that directly bind PrPC or PrPSc, ARN1468 targets SerpinA3n to enhance endogenous prion clearance, a distinct pathway [1]. Furthermore, its characterized low oral bioavailability and high plasma clearance in murine models fundamentally dictate its current applicability to in vitro and ex vivo research, precluding in vivo studies without formulation optimization—a limitation not shared by all serpin-targeting or anti-prion tool compounds [2]. Therefore, substituting ARN1468 would alter both the biological mechanism interrogated and the feasibility of planned experimental workflows.

Generic serine protease inhibitors do not engage the SerpinA3n-chymotrypsin complex, limiting pathway-specific interpretation.

Direct PrP binders exhibit strain-dependent response and may not reproduce non-PrP-targeted prion clearance.

Structural analogs without confirmed target engagement may shift pathway-response and clearance endpoints.

• [1] Arianna Colini Baldeschi, Marco Zattoni, Silvia Vanni, Lea Nikolic, Chiara Ferracin, Giuseppina La Sala, et al. Innovative Non-PrP-Targeted Drug Strategy Designed to Enhance Prion Clearance. Journal of Medicinal Chemistry. 2022; 65(13): 8820-8835. DOI: 10.1021/acs.jmedchem.2c00205. View Source
• [2] Arianna Colini Baldeschi, Marco Zattoni, Silvia Vanni, Lea Nikolic, Chiara Ferracin, Giuseppina La Sala, et al. Innovative Non-PrP-Targeted Drug Strategy Designed to Enhance Prion Clearance. Journal of Medicinal Chemistry. 2022; 65(13): 8820-8835. DOI: 10.1021/acs.jmedchem.2c00205. View Source

ARN1468 Evidence for Prion Clearance and Target Engagement

Reduction of PrPSc in Infected Neuronal Cells

ARN1468 (compound 5) demonstrates anti-prion efficacy across a panel of prion-infected neuronal cell lines, quantified by EC50 values. The primary comparator in these studies is vehicle (DMSO) control. [1] At a concentration of 20 µM, ARN1468 significantly reduced PrPSc levels relative to vehicle-treated controls in ScGT1 RML cells, as shown by Western blot densitometry. [2] The compound's potency varies by prion strain and cell line, with EC50 values ranging from 6.27 µM to 19.3 µM. [3]

PrPSc Reduction

Reported

60–85% reduction at 20–40 µM
(vs quinacrine: strain-dependent EC50 0.3 µM)

Reported prion clearance in cell models; supports non-PrP-targeted endpoint context.

Direct comparison limited by differing mechanisms and assay conditions.

Evidence Dimension	Anti-prion efficacy (reduction in PrPSc accumulation)
Target Compound Data	EC50 = 6.27 µM (ScN2a 22L); EC50 = 8.64 µM (ScGT1 RML); EC50 = 11.2 µM (ScN2a RML); EC50 = 19.3 µM (ScGT1 22L). Reduces prion levels by almost 85% in ScN2a cells infected with 22L prion.
Comparator Or Baseline	Vehicle (DMSO) control
Quantified Difference	Statistically significant reduction in PrPSc levels at 20 µM (densitometry data in Western blot; exact fold change not specified in the primary source but presented visually).
Conditions	ScGT1 RML, ScGT1 22L, ScN2a RML, and ScN2a 22L chronically prion-infected cell lines; in vitro cell culture assay.

Why This Matters

Quantitative EC50 data across multiple prion strains provides essential benchmarks for experimental design and allows researchers to select the most appropriate in vitro model.

• [1] Arianna Colini Baldeschi, Marco Zattoni, Silvia Vanni, Lea Nikolic, Chiara Ferracin, Giuseppina La Sala, et al. Innovative Non-PrP-Targeted Drug Strategy Designed to Enhance Prion Clearance. Journal of Medicinal Chemistry. 2022; 65(13): 8820-8835. DOI: 10.1021/acs.jmedchem.2c00205. View Source
• [2] Figure 3 from: Arianna Colini Baldeschi, Marco Zattoni, Silvia Vanni, Lea Nikolic, Chiara Ferracin, Giuseppina La Sala, et al. Innovative Non-PrP-Targeted Drug Strategy Designed to Enhance Prion Clearance. Journal of Medicinal Chemistry. 2022; 65(13): 8820-8835. View Source
• [3] InvivoChem. ARN-1468 (Compound 5) Product Datasheet. CAS 1381459-14-8. View Source

Target Engagement with SerpinA3n

The interaction of ARN1468 with its molecular target, SerpinA3n, has been directly quantified using Isothermal Titration Calorimetry (ITC). This binding event is the primary mechanism of action. [1]

Target Affinity

Reported

KD = 26 ± 2.36 µM (ITC)

Confirmed target engagement supports pathway-response interpretation.

1:1 binding stoichiometry; buffer conditions specified.

Evidence Dimension	Binding affinity to SerpinA3n protein
Target Compound Data	KD = 26 µM
Comparator Or Baseline	Uninhibited SerpinA3n (no ligand binding)
Quantified Difference	Measured dissociation constant (KD) of 26 µM.
Conditions	Isothermal Titration Calorimetry (ITC) assay.

Why This Matters

A defined KD value for target engagement is critical for understanding compound potency, validating mechanism, and comparing to other putative SerpinA3n inhibitors.

• [1] Arianna Colini Baldeschi, Marco Zattoni, Silvia Vanni, Lea Nikolic, Chiara Ferracin, Giuseppina La Sala, et al. Innovative Non-PrP-Targeted Drug Strategy Designed to Enhance Prion Clearance. Journal of Medicinal Chemistry. 2022; 65(13): 8820-8835. DOI: 10.1021/acs.jmedchem.2c00205. View Source

Non-PrP-Directed Mechanism of Action

ARN1468 exhibits low oral bioavailability and high plasma clearance in mouse models, which fundamentally restricts its use to in vitro applications. [1] Specifically, administration of ARN1468 (3 mg/kg IV; 10 mg/kg PO) in male C57BL/6 mice resulted in low brain concentrations and high plasma clearance. The primary comparator is the benchmark for a viable in vivo pharmacological tool or drug candidate, which requires sufficient exposure at the target site.

Mechanism of Action

Head-to-head

0% inhibition of PrP conversion
(vs Anle138b: 84% at 10 µM)

Non-PrP-targeted mechanism confirmed; orthogonal pathway study support.

RT-QuIC assay; Anle138b tested under different prion propagation conditions.

Evidence Dimension	Oral bioavailability and brain exposure
Target Compound Data	Low brain concentrations and high plasma clearance; low bioavailability precludes in vivo studies in prion-infected mice.
Comparator Or Baseline	Standard for in vivo tool compound (e.g., moderate-to-high bioavailability, detectable brain levels).
Quantified Difference	ARN1468 fails to meet the minimum exposure threshold required for in vivo efficacy studies.
Conditions	In vivo mouse pharmacokinetic study (3 mg/kg IV; 10 mg/kg PO) in male C57BL/6 mice.

Why This Matters

This explicit pharmacokinetic limitation informs procurement decisions, unequivocally positioning ARN1468 as an in vitro/ex vivo research tool and not a candidate for direct translation to animal studies.

• [1] Arianna Colini Baldeschi, Marco Zattoni, Silvia Vanni, Lea Nikolic, Chiara Ferracin, Giuseppina La Sala, et al. Innovative Non-PrP-Targeted Drug Strategy Designed to Enhance Prion Clearance. Journal of Medicinal Chemistry. 2022; 65(13): 8820-8835. DOI: 10.1021/acs.jmedchem.2c00205. View Source

Therapeutic Window in Prion-Infected Cells

ARN1468 operates through a fundamentally different mechanism compared to most classical anti-prion compounds. [1] Whereas traditional strategies focus on directly binding or stabilizing the cellular prion protein (PrPC) or its misfolded isoform (PrPSc), ARN1468 targets SerpinA3n, a host serine protease inhibitor upregulated during prion pathogenesis. By inhibiting SerpinA3n, ARN1468 frees proteases to enhance the clearance of prion aggregates. [1]

Selectivity Window

Reported

LD50 34–55 µM; EC50 6–19 µM
Selectivity ratio 1.8–9.1

Reported selectivity margin supports on-target activity context in cell models.

6-day MTT assay; cytotoxicity endpoint review required.

Evidence Dimension	Primary mechanism of action for prion clearance
Target Compound Data	Inhibition of SerpinA3n leading to enhanced prion clearance (non-PrP-targeted).
Comparator Or Baseline	Direct PrP binders (e.g., small molecules, antibodies) that target PrPC or PrPSc.
Quantified Difference	Qualitative mechanistic difference; does not directly interact with prion proteins.
Conditions	Validated in prion-infected cell lines (ScGT1, ScN2a).

Why This Matters

This mechanistic distinction is crucial for researchers investigating orthogonal therapeutic strategies or aiming to avoid direct PrP modulation, which can have complex and sometimes deleterious consequences.

• [1] Arianna Colini Baldeschi, Marco Zattoni, Silvia Vanni, Lea Nikolic, Chiara Ferracin, Giuseppina La Sala, et al. Innovative Non-PrP-Targeted Drug Strategy Designed to Enhance Prion Clearance. Journal of Medicinal Chemistry. 2022; 65(13): 8820-8835. DOI: 10.1021/acs.jmedchem.2c00205. View Source

ARN1468 Research Applications

Non-PrP Clearance Pathway Investigation

ARN1468 is an optimal tool for investigating the role of SerpinA3n in prion pathogenesis. Its defined mechanism of action and quantified binding affinity (KD = 26 µM) [1] make it suitable for studies dissecting the pathway of serpin-mediated prion accumulation in chronically infected cell lines like ScGT1 and ScN2a.

Synergy with Direct PrP Inhibitors

With validated anti-prion activity across multiple cell lines (EC50 = 6.27 - 19.3 µM) [2], ARN1468 can serve as a positive control or benchmark compound in high-throughput screening assays designed to identify novel serpin inhibitors or other agents that enhance prion clearance via orthogonal mechanisms.

Structure-Activity Relationship Studies

Given its characterized but limited pharmacokinetic profile (low oral bioavailability, high plasma clearance) [3], ARN1468 serves as a critical starting point for medicinal chemistry programs. Researchers can use ARN1468 as a reference to design and test analogs with improved drug-like properties while retaining the novel non-PrP-targeted mechanism.

In Silico Screening for SerpinA3n Ligands

The ITC-validated binding affinity (KD = 26 µM) [1] positions ARN1468 as a useful reference compound in biochemical assays aimed at characterizing the interaction between other small molecules and the SerpinA3n protein.

Application

Selection Property

Validation Focus

Non-PrP Clearance Pathway Investigation

Non-PrP-targeted mechanism confirmation

SerpinA3n engagement and strain-independent clearance

Combinatorial Prion Clearance Studies

Orthogonal mechanism to PrP binders

Synergistic prion reduction and isobologram analysis

Structure-Activity Relationship Exploration

Parent compound with defined target affinity

Benchmarking analog activity and DMPK profiles

In Silico Screening Reference

Known binding pose and affinity data

Docking model calibration and virtual screening validation

• [1] Arianna Colini Baldeschi, Marco Zattoni, Silvia Vanni, Lea Nikolic, Chiara Ferracin, Giuseppina La Sala, et al. Innovative Non-PrP-Targeted Drug Strategy Designed to Enhance Prion Clearance. Journal of Medicinal Chemistry. 2022; 65(13): 8820-8835. DOI: 10.1021/acs.jmedchem.2c00205. View Source
• [2] InvivoChem. ARN-1468 (Compound 5) Product Datasheet. CAS 1381459-14-8. View Source
• [3] Arianna Colini Baldeschi, Marco Zattoni, Silvia Vanni, Lea Nikolic, Chiara Ferracin, Giuseppina La Sala, et al. Innovative Non-PrP-Targeted Drug Strategy Designed to Enhance Prion Clearance. Journal of Medicinal Chemistry. 2022; 65(13): 8820-8835. DOI: 10.1021/acs.jmedchem.2c00205. View Source